2-Methyl-5-(4-trifluoromethyl-phenyl)-pyrimidine

• Molecular Formula: C12H9F3N2
• Molecular Weight: 238.21 g/mol
• IUPAC Name: 2-methyl-5-[4-(trifluoromethyl)phenyl]pyrimidine
• InChI: InChI=1S/C12H9F3N2/c1-8-16-6-10(7-17-8)9-2-4-11(5-3-9)12(13,14)15/h2-7H,1H3
• InChI Key: JKHFZLNQKXPVFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=N1)C2=CC=C(C=C2)C(F)(F)F

Description

2-Methyl-5-(4-trifluoromethyl-phenyl)-pyrimidine is a useful research compound. Its molecular formula is C12H9F3N2 and its molecular weight is 238.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7.95 g (75 mmol) of sodium carbonate in 15 ml of water was added to a mixture of 2.6 g (15 mmol) of 5-bromo-2-methylpyrimidine [Coll. Czech.Chem. Comm. 14 (1949), 223–235], of 4 g (21 mmol) of 4-(trifluoromethyl)benzeneboronic acid and of 0.52 g (0.45 mmol) of tetrakis(triphenylphosphine)palladium in a mixture of 50 ml of 1,2-dimethoxy-ethane and of 30 ml of ethanol. The reaction mixture was stirred at 80° C. for 2 hours; afterwards, it was concentrated by distilling off the major part of the organic solvents. Subsequently, the residue was extracted with 3 portions of tert.-butyl methyl ether. The combined organic phases were washed with water and brine, dried over anhydrous sodium sulfate and finally evaporated. The residue was chromatographed on silicagel with a mixture of dichloromethane/tert.-butyl methyl ether (9/1 vol./vol.) as eluent. 3 g of the title compound was obtained as greenish solid.